8-((2-(4-Chlorophenyl)-2-oxoethyl)thio)-7-heptyl-3-methyl-1H-purine-2,6(3H,7H)-dione
8-((2-(4-Chlorophenyl)-2-oxoethyl)thio)-7-heptyl-3-methyl-1H-purine-2,6(3H,7H)-dione
Brand Name:
Vulcanchem
CAS No.:
326919-34-0
VCID:
VC0402812
InChI:
InChI=1S/C21H25ClN4O3S/c1-3-4-5-6-7-12-26-17-18(25(2)20(29)24-19(17)28)23-21(26)30-13-16(27)14-8-10-15(22)11-9-14/h8-11H,3-7,12-13H2,1-2H3,(H,24,28,29)
SMILES:
CCCCCCCN1C2=C(N=C1SCC(=O)C3=CC=C(C=C3)Cl)N(C(=O)NC2=O)C
Molecular Formula:
C21H25ClN4O3S
Molecular Weight:
449g/mol
8-((2-(4-Chlorophenyl)-2-oxoethyl)thio)-7-heptyl-3-methyl-1H-purine-2,6(3H,7H)-dione
CAS No.: 326919-34-0
Main Products
VCID: VC0402812
Molecular Formula: C21H25ClN4O3S
Molecular Weight: 449g/mol
| CAS No. | 326919-34-0 |
|---|---|
| Product Name | 8-((2-(4-Chlorophenyl)-2-oxoethyl)thio)-7-heptyl-3-methyl-1H-purine-2,6(3H,7H)-dione |
| Molecular Formula | C21H25ClN4O3S |
| Molecular Weight | 449g/mol |
| IUPAC Name | 8-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-7-heptyl-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C21H25ClN4O3S/c1-3-4-5-6-7-12-26-17-18(25(2)20(29)24-19(17)28)23-21(26)30-13-16(27)14-8-10-15(22)11-9-14/h8-11H,3-7,12-13H2,1-2H3,(H,24,28,29) |
| Standard InChIKey | AHEQBFRBBSOYOX-UHFFFAOYSA-N |
| SMILES | CCCCCCCN1C2=C(N=C1SCC(=O)C3=CC=C(C=C3)Cl)N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCCCN1C2=C(N=C1SCC(=O)C3=CC=C(C=C3)Cl)N(C(=O)NC2=O)C |
| PubChem Compound | 3107940 |
| Last Modified | Nov 11 2021 |
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